Cas no 383127-35-3 (2-(2,2-dimethylpropyl)pyrrolidine)

• Product Name: 2-(2,2-dimethylpropyl)pyrrolidine
• CAS No: 383127-35-3
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 4650343
• Update Time: 2025-06-13

2-(2,2-dimethylpropyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)pyrrolidine

• Inchi： 1S/C9H19N/c1-9(2,3)7-8-5-4-6-10-8/h8,10H,4-7H2,1-3H3
• InChI Key： BNQWNEMIHJZPIZ-UHFFFAOYSA-N
• SMILES： N1CCCC1CC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-(2,2-dimethylpropyl)pyrrolidine

Comprehensive Overview of 2-(2,2-Dimethylpropyl)pyrrolidine (CAS No. 383127-35-3): Properties, Applications, and Industry Insights

2-(2,2-Dimethylpropyl)pyrrolidine (CAS No. 383127-35-3) is a specialized organic compound belonging to the pyrrolidine derivatives family. Its unique molecular structure, featuring a 2,2-dimethylpropyl (neopentyl) group attached to the pyrrolidine ring, makes it a valuable intermediate in pharmaceutical, agrochemical, and material science research. The compound's steric hindrance and lipophilicity properties have garnered attention for applications in drug design, particularly in modulating bioavailability and target selectivity.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 2-(2,2-dimethylpropyl)pyrrolidine. Researchers frequently search for terms like "pyrrolidine derivatives in medicinal chemistry", "CAS 383127-35-3 synthesis", and "neopentyl group effects on drug metabolism", reflecting its relevance in modern R&D. The compound's low toxicity profile and compatibility with catalytic hydrogenation methods align with the industry's shift toward sustainable synthesis.

From a structural perspective, the 2-(2,2-dimethylpropyl)pyrrolidine scaffold offers advantages in conformational rigidity, which is critical for enzyme inhibition studies. Its tertiary carbon center enhances metabolic stability, a feature often queried in pharmacokinetic optimization forums. Analytical techniques like HPLC and NMR (particularly 13C-NMR at 383127-35-3's unique chemical shift) are commonly employed for characterization, as documented in SciFinder and Reaxys databases.

In material science, this compound serves as a precursor for ionic liquids and ligand design in asymmetric catalysis. Patent analyses reveal growing use in OLED materials and polymeric coatings, addressing searches for "heat-resistant pyrrolidine additives". The neopentyl moiety contributes to thermal stability—a key parameter in high-performance material formulations.

Regulatory compliance remains straightforward for 383127-35-3, as it falls outside REACH restricted lists. However, proper handling protocols (including nitrogen glove boxes for air-sensitive reactions) are recommended. The compound's logP value (~2.1) and water solubility data are frequently requested parameters, particularly for QSAR modeling applications in computational chemistry platforms.

Future applications may exploit its chiral nitrogen center for organocatalysis, with emerging research on CO2 fixation pathways. As structure-activity relationship (SAR) studies evolve, 2-(2,2-dimethylpropyl)pyrrolidine continues to demonstrate versatility across life sciences and advanced materials sectors, maintaining its status as a compound of significant industrial relevance.